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Compound of Interest

Compound Name: 10X4

Cat. No.: B15577490

Ensuring the safe and environmentally responsible disposal of chemical compounds is a critical
component of laboratory safety and regulatory compliance. For researchers, scientists, and
drug development professionals working with 10X4, a potent inhibitor of hypoxia-inducible
factor prolyl hydroxylase 2 (HIF-PH2), adherence to proper disposal protocols is paramount.
This guide provides essential, step-by-step information for the correct handling and disposal of
10X4, fostering a secure research environment.

Essential Safety and Handling Information

Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet
(SDS) provided by the supplier of IOX4. The SDS contains comprehensive information
regarding the chemical's properties, hazards, and required safety precautions.

Personal Protective Equipment (PPE) is mandatory when handling I0X4 waste:

o Hand Protection: Wear appropriate chemical-resistant gloves.

o Eye/Face Protection: Use safety glasses with side-shields or chemical safety goggles.

» Skin and Body Protection: A lab coat should be worn, and exposed skin should be avoided.

Handle 10X4 in a well-ventilated area, preferably under a chemical fume hood, to avoid
inhalation of any dust or aerosols.
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I0X4 Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for I0X4.

Property Value

Molecular Formula C15H16N6O3
Molecular Weight 328.3 g/mol

CAS Number 1154097-71-8
Appearance A crystalline solid
Storage Temperature -20°C

Step-by-Step 10X4 Disposal Protocol

Unused or waste 10X4, including contaminated materials and empty containers, must be
treated as hazardous chemical waste. Disposal must be in strict accordance with all applicable
local, state, and federal regulations.

e Do Not Dispose in General Trash or Sewer: 10X4 should never be disposed of in the regular
trash or poured down the drain.[1][2][3] Improper disposal can lead to environmental
contamination and potential legal ramifications.

o Waste Identification and Segregation:

o Solid Waste: Collect any solid 10X4 waste, including unused product and contaminated
items (e.g., weigh boats, contaminated gloves, and bench paper), in a designated and
clearly labeled hazardous waste container.

o Liquid Waste: Solutions containing 10X4 should be collected in a separate, compatible,
and clearly labeled hazardous waste container for liquid chemical waste. Do not mix with
other incompatible waste streams.[2][4]

o Sharps: Any chemically contaminated sharps (e.g., needles, pipette tips) must be
disposed of in a designated, puncture-resistant sharps container that is clearly labeled as
hazardous chemical waste.
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» Container Management:

o Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste"
and the full chemical name, "IOX4".[2] Include the date when the waste was first added to
the container.

o Containment: Use containers that are in good condition, compatible with the chemical, and
can be securely sealed. Keep containers closed except when adding waste.[2][4]

o Storage: Store waste containers in a designated, well-ventilated, and secure area away
from incompatible materials. Secondary containment should be used for liquid waste
containers to prevent spills.[2]

o Disposal of Empty Containers:
o Thoroughly empty the original IOX4 container.

o The first rinse of the empty container with a suitable solvent (e.g., ethanol or DMSO)
should be collected and disposed of as hazardous liquid waste.[2]

o After thorough rinsing, the container label should be defaced or removed before disposal
in accordance with institutional guidelines for chemically contaminated glass or plastic.

» Arrange for Professional Disposal: Contact your institution's Environmental Health and
Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for the
pickup and proper disposal of the I10X4 waste.[5][6][7] Provide them with a complete and
accurate description of the waste.

Experimental Protocols

The disposal procedures outlined above are based on standard best practices for hazardous
chemical waste management in a laboratory setting. No new experimental research was
conducted to generate these protocols. The foundation of these guidelines is derived from
safety data sheets for similar chemical compounds and general hazardous waste disposal
manuals from regulatory bodies and academic institutions.[2][3][4][8][9]

10X4 Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of IOX4.

Containment & Labeling

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of IOX4 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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